Cas no 1341565-54-5 (2-(2-bromophenyl)-2-acetamidopropanoic acid)

• Product Name: 2-(2-bromophenyl)-2-acetamidopropanoic acid
• CAS No: 1341565-54-5
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6366812
• PubChem ID: 63705544
• Update Time: 2025-05-26

2-(2-bromophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-2-acetamidopropanoic acid
• 1341565-54-5
• AKOS013015863
• EN300-10412807

• Inchi： 1S/C11H12BrNO3/c1-7(14)13-11(2,10(15)16)8-5-3-4-6-9(8)12/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： UTZDFPMPKQHALH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)O)(C)NC(C)=O

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-bromophenyl)-2-acetamidopropanoic acid

Comprehensive Overview of 2-(2-Bromophenyl)-2-acetamidopropanoic Acid (CAS No. 1341565-54-5)

2-(2-Bromophenyl)-2-acetamidopropanoic acid (CAS No. 1341565-54-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its bromophenyl and acetamidopropanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining a brominated aromatic ring with an acetamide-functionalized propanoic acid, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 2-(2-bromophenyl)-2-acetamidopropanoic acid has surged due to its potential applications in targeting neurological disorders and inflammatory diseases. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors, which are pivotal in modulating protein-protein interactions. The compound's bromine substituent enhances its reactivity, enabling selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry.

From an analytical perspective, CAS No. 1341565-54-5 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) studies reveal characteristic peaks for the aromatic protons (7.2–7.8 ppm) and the acetamide methyl group (2.0 ppm). Mass spectrometry data further confirm its molecular weight (286.12 g/mol), aligning with theoretical calculations. These features facilitate its identification and purity assessment, which are crucial for quality control in industrial and academic settings.

The synthesis of 2-(2-bromophenyl)-2-acetamidopropanoic acid typically involves a multi-step process, starting from 2-bromobenzaldehyde or its derivatives. Key steps include Strecker synthesis for introducing the amino group, followed by N-acetylation and hydrolysis to yield the final product. Optimizing reaction conditions (e.g., temperature, solvent choice) is essential to achieve high yields (>80%) and minimize byproducts. Recent advancements in flow chemistry have further streamlined its production, reducing waste and improving scalability.

Beyond its synthetic utility, this compound has been explored for its biological activity. Preliminary studies suggest that derivatives of 2-(2-bromophenyl)-2-acetamidopropanoic acid may exhibit antioxidant and neuroprotective effects, sparking interest in neurodegenerative disease research. Its ability to chelate metal ions also opens avenues for developing metal-based therapeutics, a hot topic in modern pharmacology.

In the context of green chemistry, efforts are underway to develop eco-friendly synthesis routes for CAS No. 1341565-54-5. Catalytic methods using palladium nanoparticles or biocatalysts are being investigated to replace traditional halogenation protocols. Such innovations align with global trends toward sustainable manufacturing, addressing concerns about carbon footprint and hazardous waste.

For researchers sourcing 2-(2-bromophenyl)-2-acetamidopropanoic acid, it is vital to verify suppliers' certificates of analysis (CoA) and HPLC purity reports. Common queries in search engines include "Where to buy CAS 1341565-54-5" and "Applications of bromophenyl acetamidopropanoic acid," reflecting its niche yet growing market. Storage recommendations typically advise desiccated conditions (-20°C) to prevent degradation.

In summary, 2-(2-bromophenyl)-2-acetamidopropanoic acid (CAS No. 1341565-54-5) represents a convergence of synthetic versatility and biological potential. Its role in drug discovery, coupled with evolving sustainable synthesis methods, positions it as a compound of enduring relevance in scientific and industrial communities.